Cas no 1213966-35-8 ((1S)-1-(3-FURYL)-2-METHYLPROPYLAMINE)

• Product Name: (1S)-1-(3-FURYL)-2-METHYLPROPYLAMINE
• CAS No: 1213966-35-8
• MF: C₈H₁₃NO
• MW: 139.194922208786
• CID: 5591405
• PubChem ID: 129913722
• Update Time: 2025-10-29

(1S)-1-(3-FURYL)-2-METHYLPROPYLAMINE Chemical and Physical Properties

Names and Identifiers

• (1S)-1-(3-FURYL)-2-METHYLPROPYLAMINE
• 3-Furanmethanamine, α-(1-methylethyl)-, (αS)-
• 1213966-35-8
• N16724
• (1S)-1-(furan-3-yl)-2-methylpropan-1-amine

• Inchi： 1S/C8H13NO/c1-6(2)8(9)7-3-4-10-5-7/h3-6,8H,9H2,1-2H3/t8-/m0/s1
• InChI Key： YXKNHVDHEMUHQT-QMMMGPOBSA-N
• SMILES： N[C@H](C1C=COC=1)C(C)C

Computed Properties

• Exact Mass: 139.099714038g/mol
• Monoisotopic Mass: 139.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 103
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 39.2Ų

Experimental Properties

• Density: 0.974±0.06 g/cm3(Predicted)
• Boiling Point: 186.2±15.0 °C(Predicted)
• pka: 9.74±0.44(Predicted)

Additional information on (1S)-1-(3-FURYL)-2-METHYLPROPYLAMINE

Comprehensive Overview of (1S)-1-(3-FURYL)-2-METHYLPROPYLAMINE (CAS No. 1213966-35-8): Properties, Applications, and Industry Insights

(1S)-1-(3-FURYL)-2-METHYLPROPYLAMINE (CAS No. 1213966-35-8) is a specialized chiral amine compound with a unique furyl-functionalized structure. This molecule has garnered significant attention in pharmaceutical and agrochemical research due to its stereospecific properties and potential as a building block for bioactive molecules. The 1-(3-furyl) moiety combined with the 2-methylpropylamine backbone creates a versatile scaffold for asymmetric synthesis, particularly in the development of enantioselective catalysts and intermediates.

In recent years, the demand for chiral amines like (1S)-1-(3-FURYL)-2-METHYLPROPYLAMINE has surged, driven by the pharmaceutical industry's need for optically pure compounds. Researchers frequently search for "chiral amine synthesis methods" and "furyl-containing building blocks," reflecting the compound's relevance in drug discovery. The CAS 1213966-35-8 specification ensures precise identification in chemical databases, addressing common queries about "how to characterize chiral amines" or "HPLC methods for amine resolution."

The compound's stability under various conditions makes it valuable for exploring "green chemistry approaches"—a trending topic in 2024. Many scientists investigate "sustainable amine production" and "biocatalytic routes to chiral amines," areas where this molecule serves as an interesting case study. Its methylpropylamine segment contributes to lipophilicity adjustments, crucial for optimizing drug-like properties—a frequent subject in "medicinal chemistry optimization strategies" searches.

Analytical techniques for 1213966-35-8 typically involve chiral chromatography and spectroscopic methods. Laboratory professionals often seek information about "NMR spectra interpretation of furyl compounds" or "mass spectrometry fragmentation patterns of amines." The compound's furan ring presents distinctive spectroscopic signatures, while its amine functionality allows for derivatization—addressing popular questions about "amine protection group selection" in complex syntheses.

From a commercial perspective, (1S)-1-(3-FURYL)-2-METHYLPROPYLAMINE suppliers emphasize batch-to-batch consistency, responding to industry demands for "high-purity chiral chemicals." The compound's application in "asymmetric hydrogenation" and "organocatalysis" aligns with patent literature trends, where innovators search for "novel amine catalysts." Its structural features also interest materials scientists exploring "functionalized polymer precursors," demonstrating cross-disciplinary utility.

Regulatory compliance for CAS 1213966-35-8 follows standard chemical safety protocols, with SDS documentation addressing common concerns about "amine handling precautions." The scientific community continues to investigate its potential in "bioactive molecule design," particularly regarding the 3-furyl group's role in target binding—a hot topic in "structure-activity relationship studies" discussions. As research evolves, this compound remains a valuable tool for addressing contemporary challenges in synthetic and medicinal chemistry.